Cas no 6001-76-9 (chlorogenic acid hemihydrate)

• Product Name: chlorogenic acid hemihydrate
• CAS No: 6001-76-9
• MF: C₃₂H₃₈O₁₉
• MW: 726.63273191452
• CID: 46321
• PubChem ID: 71306904
• Update Time: 2025-04-18

chlorogenic acid hemihydrate Chemical and Physical Properties

Names and Identifiers

• chlorogenic acid hemihydrate
• (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylic acid,hydrate
• 3-O-(3,4-Dihydroxycinnamoyl)-D-quinic acid hemihydrate
• Chlorogenic acid hemihydrate, >=98.0% (T)
• DTXSID80745381
• (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylic acid;hydrate
• (1S,3R,4R,5R)-3-{[(2E)-3-(3,4-Dihydroxyphenyl)prop-2-enoyl]oxy}-1,4,5-trihydroxycyclohexane-1-carboxylic acid--water (2/1)
• CHLOROGENICACIDHEMIHYDRATE
• 6001-76-9
• KMUJVRDSAIKKTF-MTDLMOCGSA-N

• MDL： MFCD02179353
• Inchi： 1S/2C16H18O9.H2O/c2*17-9-3-1-8(5-10(9)18)2-4-13(20)25-12-7-16(24,15(22)23)6-11(19)14(12)21;/h2*1-5,11-12,14,17-19,21,24H,6-7H2,(H,22,23);1H2/b2*4-2+;/t2*11-,12-,14-,16+;/m11./s1
• InChI Key： KMUJVRDSAIKKTF-MTDLMOCGSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)[C@H]1[C@@H]([C@@H](C[C@@](C(=O)O)(C1)O)O)O.O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)[C@H]1[C@@H]([C@@H](C[C@@](C(=O)O)(C1)O)O)O.O

Computed Properties

• Exact Mass: 726.20100
• Monoisotopic Mass: 726.20072898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 51
• Rotatable Bond Count: 10
• Complexity: 534
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 136
• XLogP3: nothing
• Topological Polar Surface Area: 331Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 206-210 ºC
• PSA: 338.73000
• LogP: -1.35610
• Merck: 14,2142
• Specific Rotation: -40.5±1 º(c=2.8%, ethanol)
• Solubility: Not determined

chlorogenic acid hemihydrate Security Information

• WGK Germany：3
• RTECS：GU8480000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives